3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-ethyl-6-(pyridin-3-ylmethyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C12H12N6O/c1-2-18-11-10(15-16-18)12(19)17(8-14-11)7-9-4-3-5-13-6-9/h3-6,8H,2,7H2,1H3
• InChI Key: IZXOQSBZROHLKL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC3=CN=CC=C3)N=N1
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol

Description

The compound “3-ethyl-6-[(pyridin-3-yl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of ring members. This compound belongs to the class of triazolopyrimidines, which have been known for their important pharmacological activities.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often involve condensation reactions. For instance, the reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido.

Scientific Research Applications

ETPPM has a wide range of applications in scientific research. It has been studied for its ability to act as an inhibitor of various enzymes, such as tyrosine kinases, cyclooxygenases, and phosphatases. Additionally, ETPPM has been studied for its potential applications in drug development, as it has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Finally, ETPPM has been studied for its ability to modulate the activity of various proteins, such as G-protein coupled receptors, and its potential as a therapeutic agent for various diseases.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazolo[4,5-b]pyridines, have been reported to possess a broad spectrum of pharmacological activities . They have shown high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Mode of Action

It is suggested that the compound may disrupt rho signaling through functional inhibition of srf transcriptional activity . The data suggest that effects on the coactivator MKL1 are likely, although effects on other SRF regulatory cofactors cannot be ruled out .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit neuroprotective and anti-inflammatory properties . They have shown promising results in inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Result of Action

Compounds with similar structures have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Advantages and Limitations for Lab Experiments

ETPPM has a number of advantages and limitations for laboratory experiments. One of the main advantages of using ETPPM is its ability to act as an inhibitor of various enzymes, such as tyrosine kinases, cyclooxygenases, and phosphatases. This makes it a useful tool for studying the effects of these enzymes on various cellular processes. Additionally, ETPPM has been found to modulate the activity of G-protein coupled receptors, which makes it useful for studying the effects of these proteins on various physiological processes. However, one of the main limitations of using ETPPM is its potential toxicity. It has been found to be cytotoxic in some cell lines, and may be toxic to humans if ingested in large doses.

Future Directions

The potential applications of ETPPM are still being explored, and there are a number of potential future directions for research. These include further exploration of its ability to act as an inhibitor of various enzymes, its potential applications in drug development, and its ability to modulate the activity of various proteins. Additionally, further research could be done to explore its potential toxicity, as well as its potential therapeutic applications. Finally, further research could be done to explore its potential applications in other scientific fields, such as materials science and nanotechnology.

Synthesis Methods

ETPPM can be synthesized in a number of different ways. One of the most common methods is through the reaction of 3-ethyl-6-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one with pyridine. This reaction occurs in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. This reaction yields ETPPM as the main product, and is a relatively simple and efficient way to synthesize the compound.